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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote

Executive Summary

Rhodinyl Propionate (CAS 105-89-5) is a high-value ester valued for its deep, red-rose, and
fruity-floral olfactory profile.[1] In the fragrance supply chain, it represents a critical vulnerability:
"Natural” Rhodinyl Propionate (derived from Pelargonium graveolens or Cymbopogon
winterianus) commands a significant price premium over its petrochemical or semi-synthetic
counterparts.

This guide provides a rigorous analytical framework for distinguishing between these sources.
Unlike simple purity assays, authentication requires a multi-dimensional approach:
Stereochemical Analysis (Chiral GC), Isotopic Fingerprinting (IRMS), and Impurity Profiling.

The Chemical Context: Defining "Rhodinol"

To authenticate the propionate ester, one must first understand the alcohol moiety. "Rhodinol”
is a commercial designation, not a strict IUPAC name.
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o Natural Rhodinol: A fraction isolated from Geranium or Citronella oil, composed primarily of

(-
-citronellol mixed with geraniol and traces of citronellal.[1]

o Synthetic Rhodinol: Produced via the hydrogenation of geraniol/nerol or from citronellal.
Unless asymmetric synthesis is employed, this often results in racemic mixtures or unnatural
isomer ratios.

Therefore, Rhodinyl Propionate is the propionic acid ester of this complex alcohol mixture.

Comparative Analysis Framework

Methodology 1: Chiral Gas Chromatography (The
Stereochemical Fingerprint)

Nature is homochiral. Enzymes in Pelargonium species produce specific enantiomers with high
precision. Synthetic processes, unless using expensive chiral catalysts, typically yield
racemates.

o Natural Profile: Predominantly (
)-()-
-rhodinyl propionate (levorotatory).[1]

o Synthetic Profile: Often Racemic (

) or varying ratios depending on the starting material (e.g., synthetic (

)-citronellol).

Experimental Protocol: Chiral GC Analysis

o Column: Beta-DEX 225 or equivalent cyclodextrin-based capillary column (30m x 0.25mm X
0.25um).

o Carrier Gas: Helium at 1.0 mL/min (constant flow).

e Temperature Program: 70°C (2 min hold)
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2°C/min
200°C.

e Detection: FID or MS (SIM mode for m/z 123, 136).

» Validation Criterion: Natural samples must exhibit an Enantiomeric Excess (ee) > 90% for the

(
)-isomer.

Methodology 2: GC-C-IRMS (The Origin Verification)

When chiral analysis is inconclusive (e.g., if the synthetic route used chiral starting materials),
Isotope Ratio Mass Spectrometry (IRMS) provides the definitive verdict. It measures the ratio of

to

(
).

e Mechanism: Plants discriminate against
during photosynthesis.
o C3 Plants (Geranium/Rose):
typically -25%o to -29%o.[1]
o Petrochemical Precursors:
typically -27%o to -32%o. (often lighter/more negative).[1]

« Critical Insight: While ranges overlap, the internal isotopic pattern (comparing the propionate
moiety vs. the rhodinyl moiety via pyrolysis) reveals addition of synthetic propionic acid to
natural rhodinol (semi-synthetic adulteration).

Methodology 3: Impurity Profiling (The "Entourage"
Effect)
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Natural extracts contain a complex matrix of minor terpenes that survive esterification.
Synthetic versions are "cleaner" regarding terpenes but "dirtier" regarding process byproducts.

Natural Rhodinyl Synthetic Rhodinyl
Marker Type . .
Propionate Propionate
High Variable
Isomers -isomer content; trace ratio depending on
-isomer.[1] hydrogenation catalyst.[1]
Present: Geranyl propionate,
Linalyl propionate, Absent: Complex
Trace Terpenes sesquiterpenes are usually
-Caryophyllene, Germacrene missing.[1]
D.

) Possible: Traces of chlorinated
) None (Solvent-free extraction).
Process Residues solvents, heavy metal catalyst

[1] . .
residues (Pd/Ni).[1]

Data Visualization & Decision Logic

The following diagram illustrates the logical workflow for authenticating a sample of Rhodinyl
Propionate.
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Figure 1: Integrated Analytical Workflow for Rhodinyl Propionate Authentication.
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Detailed Comparative Data Table

The following table summarizes the quantitative differences expected during analysis.

Parameter

Natural Rhodinyl
Propionate (ex-
Geranium)

Synthetic Rhodinyl
Propionate

Detection Method

Levorotatory (

Often Inactive (

Polarimetry / Chiral

Optical Rotation to
) or varying GC
)
50:50 Racemic
o >90% ( _ Chiral GC
Chiral Distribution (unless asymmetric )
)-(-)-isomer synthesis) (Cyclodextrin)
Carbon Isotopes ( to to
GC-C-IRMS

)

%o (VPDB)

%o (VPDB)

C14 Activity

100% Biobased
Carbon (Modern)

0% (Fossil Carbon)

Radiocarbon Dating (

)

Associated Esters

Geranyl propionate
(10-20%), Citronellyl

propionate

High purity Rhodinyl
propionate (>98%)

GC-MS (Polar
Column)

Olfactory Profile

Rich, heavy, leafy-
rose, minty
undertones

Sharper, thinner,

strictly floral

Sensory Evaluation

Conclusion

Authentication of Rhodinyl Propionate cannot rely on a single data point. The Senior

Application Scientist approach dictates a "preponderance of evidence" strategy:

» Screen with GC-MS: If the profile is "too clean” (lacking sesquiterpenes), suspect synthetic

origin.

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#spectroscopic-analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

 Verify with Chiral GC: If the sample is racemic, it is synthetic.

o Confirm with IRMS: If the chiral signature is manipulated (e.g., using chiral pool synthesis),
the Carbon-13 ratio will reveal the petrochemical origin of the propionic acid or the alcohol
backbone.

For drug development and high-end perfumery, where the biological activity or olfactory depth
of the specific isomer is required, purchasing "Natural” material without this validation protocol
is a significant quality risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Showing Compound Rhodinyl propionate (FDB016189) - FooDB [foodb.ca]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.efsa.europa.eu%2Fen%2Fefsajournal%2Fpub%2F2994
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#spectroscopic-analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide
https://foodb.ca/compounds/FDB016189
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.thegoodscentscompany.com%2Fdata%2Frw1034381.html
https://www.scitepress.org/Papers/2019/99560/99560.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Fabs%2F10.1080%2F10412905.2010.9700263
https://www.google.com/url?sa=E&q=https%3A%2F%2Ftisserandinstitute.org%2Fhighs-lows-gc-ms-essential-oil-analysis%2F
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#spectroscopic-analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FRhodinyl-propionate
https://www.benchchem.com/product/b089866?utm_src=pdf-custom-synthesis#bc-rfq
https://foodb.ca/compounds/FDB016189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e 2. scitepress.org [scitepress.org]

 To cite this document: BenchChem. [Spectroscopic Analysis of Synthetic vs. Natural
Rhodinyl Propionate: A Comparative Authentication Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b089866/docs#spectroscopic-
analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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